Cas no 1154881-57-8 (1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1154881-57-8
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 4787885
• Update Time: 2025-09-23

1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid
• 1-(4-Fluoro-benzyl)-1H-pyrazole-4-carboxylic acid
• 1-[(4-fluorophenyl)methyl]pyrazole-4-carboxylic acid

• Inchi： 1S/C11H9FN2O2/c12-10-3-1-8(2-4-10)6-14-7-9(5-13-14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： AKKPGUPOFLAXRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1154881-57-8): Properties, Applications, and Research Insights

1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1154881-57-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound belongs to the class of heterocyclic carboxylic acids, which are pivotal intermediates in synthesizing bioactive molecules. The presence of a fluorobenzyl moiety enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery.

In recent years, the demand for fluorinated organic compounds like 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid has surged, driven by their applications in medicinal chemistry and material science. Researchers frequently explore its role in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its CAS number 1154881-57-8 is often queried in scientific databases, reflecting its relevance in high-impact studies.

The synthesis of 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, including N-alkylation of pyrazole cores and subsequent carboxylation. Its crystalline form and solubility profile have been characterized to optimize its use in formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor for regulatory compliance in pharmaceutical applications.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve yield. Environmental concerns and regulatory pressures have also spurred interest in bio-based alternatives, though 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid remains a staple due to its efficiency.

Emerging studies highlight its potential in cancer therapeutics, particularly as a building block for targeted therapies. The fluorine atom in its structure is known to enhance binding affinity to biological targets, a feature exploited in precision medicine. Additionally, its low toxicity profile in preclinical models makes it a candidate for further clinical evaluation.

For researchers sourcing CAS 1154881-57-8, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and stability data, ensuring compliance with Good Manufacturing Practices (GMP). Storage recommendations typically include cool, dry conditions to prevent degradation, a detail often overlooked in early-stage research.

In summary, 1-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid exemplifies the intersection of structural innovation and practical utility. Its applications span from drug development to agricultural chemistry, with ongoing research uncovering new possibilities. As the scientific community prioritizes efficient synthesis and safety, this compound is poised to remain a key player in advanced chemical research.